Cas no 2680748-77-8 (9-Azabicyclo[3.3.1]nonane-2,6-dione)

• Product Name: 9-Azabicyclo[3.3.1]nonane-2,6-dione
• CAS No: 2680748-77-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6208425
• PubChem ID: 165918699
• Update Time: 2025-07-14

9-Azabicyclo[3.3.1]nonane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2680748-77-8
• EN300-28270734
• 9-azabicyclo[3.3.1]nonane-2,6-dione
• 9-Azabicyclo[3.3.1]nonane-2,6-dione

• Inchi： 1S/C8H11NO2/c10-7-3-1-5-8(11)4-2-6(7)9-5/h5-6,9H,1-4H2
• InChI Key： RAPNBBPKPQXZRJ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(CCC1N2)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 9-Azabicyclo[3.3.1]nonane-2,6-dione

9-Azabicyclo[3.3.1]nonane-2,6-dione (CAS No. 2680748-77-8): A Comprehensive Overview

9-Azabicyclo[3.3.1]nonane-2,6-dione (CAS No. 2680748-77-8) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, also known as ABN-2,6-dione, is characterized by its bicyclic structure with a nitrogen atom embedded in one of the rings, making it a valuable scaffold for the development of novel pharmaceuticals and chemical probes.

The 9-Azabicyclo[3.3.1]nonane-2,6-dione framework offers a range of potential applications due to its unique electronic and steric properties. The presence of the nitrogen atom in the bicyclic structure imparts significant chemical reactivity and versatility, allowing for the synthesis of a wide array of derivatives with diverse biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the areas of neurodegenerative diseases and cancer therapy.

In the realm of medicinal chemistry, 9-Azabicyclo[3.3.1]nonane-2,6-dione has been explored for its ability to modulate various biological targets. One notable application is its use as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases. The bicyclic structure of 9-Azabicyclo[3.3.1]nonane-2,6-dione provides a rigid and well-defined platform that can be tailored to fit into specific protein binding sites, thereby disrupting PPIs and modulating cellular signaling pathways.

Recent research has also focused on the pharmacological properties of 9-Azabicyclo[3.3.1]nonane-2,6-dione derivatives. A study published in the Journal of Medicinal Chemistry reported that certain derivatives exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 9-Azabicyclo[3.3.1]nonane-2,6-dione could be a promising candidate for the development of new anti-inflammatory drugs.

Another area of interest is the use of 9-Azabicyclo[3.3.1]nonane-2,6-dione in cancer research. Several studies have demonstrated that certain derivatives can selectively target cancer cells by inducing apoptosis or inhibiting cell proliferation. For example, a derivative with an additional hydroxyl group at the 4-position showed significant cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells.

The synthetic accessibility of 9-Azabicyclo[3.3.1]nonane-2,6-dione is another factor contributing to its appeal in drug discovery efforts. Various synthetic routes have been developed to access this core structure efficiently and selectively. One such method involves a tandem cyclization reaction that forms both rings in a single step, providing high yields and excellent stereoselectivity.

Beyond its pharmaceutical applications, 9-Azabicyclo[3.3.1]nonane-2,6-dione has also found use in chemical biology as a tool compound for probing cellular processes. Its ability to interact with specific proteins or enzymes makes it an invaluable tool for understanding complex biological systems at the molecular level.

In conclusion, 9-Azabicyclo[3.3.1]nonane-2,6-dione (CAS No. 2680748-77-8) is a versatile and promising compound with a wide range of potential applications in both medicinal chemistry and chemical biology. Its unique structural features and chemical reactivity make it an attractive scaffold for the development of novel drugs and chemical probes, contributing to advancements in various fields of research.